Cas no 1408076-10-7 (6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one)

6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one is a heterocyclic compound featuring a tetrahydroquinolinone core with bromo and chloro substituents at the 6- and 8-positions, respectively, and a methyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and chloro groups enhance its utility in cross-coupling reactions, while the tetrahydroquinolinone scaffold is significant in bioactive molecule design. Its high purity and well-defined stereochemistry ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of novel therapeutic agents due to its modifiable functional groups and structural versatility.

6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one structure

1408076-10-7 structure

Product Name:6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one

CAS No:1408076-10-7

MF:C₁₀H₉BrClNO

MW:274.54156088829

MDL:MFCD23106123

CID:4594897

PubChem ID:72208284

Update Time:2025-05-28

6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
- 6-bromo-8-chloro-1-methyl-3,4-dihydroquinolin-2-one
- 2(1H)-Quinolinone, 6-bromo-8-chloro-3,4-dihydro-1-methyl-
- PB39153
- SB20903
- P13627
- 6-Bromo-8-chloro-1-methyl-3,4-dihydro-1H-quinolin-2-one
- 6-bromo-8-chloro-1-methyl-3,4-dihydroquinolin-2(1H)-one
- CS-0050253
- 6-Bromo-8-chloro-3,4-dihydro-1-methyl-2(1H)-quinolinone
- MFCD23106123
- DOZMVZVHNXPXHC-UHFFFAOYSA-N
- SCHEMBL14780019
- DB-399360
- 1408076-10-7
- AKOS025403644
- AS-51824
- MDL： MFCD23106123
- Inchi： 1S/C10H9BrClNO/c1-13-9(14)3-2-6-4-7(11)5-8(12)10(6)13/h4-5H,2-3H2,1H3
- InChI Key： DOZMVZVHNXPXHC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=C(C=1)CCC(N2C)=O)Cl

Computed Properties

Exact Mass: 272.95560g/mol
Monoisotopic Mass: 272.95560g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 20.3

6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB485549-250 mg	6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one, 95%; .	1408076-10-7	95%	250mg	€551.00	2023-06-15
Chemenu	CM223118-1g	6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	95%	1g	$665	2021-08-04
Chemenu	CM223118-1g	6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	95%	1g	$***	2023-03-30
Chemenu	CM223118-100mg	6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	95%	100mg	$***	2023-03-30
Chemenu	CM223118-250mg	6-Bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	95%	250mg	$***	2023-03-30
eNovation Chemicals LLC	D587069-100mg	6-bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	97%	100mg	$180	2024-07-21
eNovation Chemicals LLC	D587069-250MG	6-bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	97%	250mg	$275	2024-07-21
eNovation Chemicals LLC	D587069-500MG	6-bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	97%	500mg	$465	2024-07-21
eNovation Chemicals LLC	D587069-1G	6-bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	97%	1g	$695	2024-07-21
eNovation Chemicals LLC	D587069-5G	6-bromo-8-chloro-1-methyl-1,2,3,4-tetrahydroquinolin-2-one	1408076-10-7	97%	5g	$2090	2024-07-21